Cas no 681166-31-4 (N-(6-chloro-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide)

• Product Name: N-(6-chloro-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide
• CAS No: 681166-31-4
• MF: C₁₅H₈ClN₃OS₂
• MW: 345.826519012451
• CID: 6251873
• PubChem ID: 4376945
• Update Time: 2025-10-28

N-(6-chloro-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(6-chloro-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide
• Oprea1_273529
• SR-01000006922
• F0537-0016
• SR-01000006922-1
• 681166-31-4
• AKOS000933935
• N-(6-chlorobenzo[d]thiazol-2-yl)benzo[d]thiazole-6-carboxamide

• Inchi： 1S/C15H8ClN3OS2/c16-9-2-4-11-13(6-9)22-15(18-11)19-14(20)8-1-3-10-12(5-8)21-7-17-10/h1-7H,(H,18,19,20)
• InChI Key： BLBQQAVECLQFGK-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)SC(=N2)NC(C1=CC=C2C(=C1)SC=N2)=O

Computed Properties

• Exact Mass: 344.9797319g/mol
• Monoisotopic Mass: 344.9797319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 111Ų

Additional information on N-(6-chloro-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide

N-(6-chloro-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide (CAS No. 681166-31-4): A Comprehensive Overview

N-(6-chloro-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide (CAS No. 681166-31-4) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This benzothiazole derivative is characterized by its distinct molecular framework, which combines two benzothiazole rings linked by a carboxamide group. The presence of a chlorine atom at the 6-position of one of the benzothiazole rings further enhances its chemical reactivity and functional versatility.

The compound's molecular formula is C₁₄H₈ClN₃OS₂, and it exhibits a molecular weight of 357.82 g/mol. Its structure has been extensively studied using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), which confirm its high purity and stability under standard conditions. Researchers have shown growing interest in N-(6-chloro-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide due to its potential as a building block for more complex molecules in pharmaceutical and material science applications.

One of the most frequently searched questions about this compound is: "What are the applications of N-(6-chloro-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide?" Current research suggests that this compound may serve as a key intermediate in the synthesis of novel heterocyclic compounds with potential biological activity. Its benzothiazole core is particularly interesting to medicinal chemists, as this structural motif is found in several FDA-approved drugs. The compound's ability to participate in various chemical reactions makes it valuable for creating libraries of derivatives for drug discovery programs.

In the field of material science, N-(6-chloro-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide has shown promise as a precursor for organic electronic materials. The benzothiazole units in its structure contribute to electron delocalization, which is crucial for developing organic semiconductors and light-emitting materials. Recent studies have explored its potential in creating new organic light-emitting diodes (OLEDs) and photovoltaic materials, addressing the growing demand for sustainable energy solutions.

The synthesis of N-(6-chloro-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide typically involves multi-step organic reactions starting from commercially available benzothiazole derivatives. Researchers often employ amide coupling reactions to form the crucial carboxamide linkage between the two heterocyclic units. Optimization of these synthetic routes continues to be an active area of investigation, with particular focus on improving yield and reducing environmental impact through green chemistry approaches.

From a market perspective, the demand for specialized benzothiazole derivatives like N-(6-chloro-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide has been steadily increasing. Pharmaceutical companies and research institutions are the primary consumers, utilizing these compounds for drug discovery and development. The global market for such fine chemicals is expected to grow significantly in the coming years, driven by advancements in precision medicine and personalized therapeutics.

Quality control of N-(6-chloro-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide is crucial for its various applications. Standard analytical methods include high-performance liquid chromatography (HPLC) for purity assessment and X-ray crystallography for structural confirmation. Suppliers typically provide certificates of analysis detailing the compound's physical and chemical properties, ensuring consistency for research and industrial use.

Storage and handling of N-(6-chloro-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide require standard laboratory precautions. The compound should be kept in a cool, dry place away from direct sunlight. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) including gloves and safety glasses is recommended when handling the material in powder form.

Recent scientific literature highlights several innovative applications of N-(6-chloro-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide derivatives. One particularly promising area involves their use as fluorescent probes for biological imaging. The inherent fluorescence properties of the benzothiazole scaffold make these compounds valuable tools for studying cellular processes and disease mechanisms.

Future research directions for N-(6-chloro-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide include exploring its potential in cancer therapeutics and neurodegenerative disease research. Preliminary studies suggest that certain derivatives may interact with specific biological targets, though extensive preclinical evaluation is still required. The compound's modular structure allows for systematic modification, enabling researchers to fine-tune its properties for specific applications.

For researchers interested in working with N-(6-chloro-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide, several commercial suppliers offer the compound in various quantities. Pricing typically depends on purity level and order volume, with custom synthesis options available for specialized derivatives. The compound's CAS number 681166-31-4 serves as a unique identifier for procurement and regulatory purposes.

In conclusion, N-(6-chloro-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide represents an important class of heterocyclic compounds with diverse potential applications. Its unique structural features and chemical properties continue to attract interest from multiple scientific disciplines. As research progresses, this compound and its derivatives may contribute to significant advancements in pharmaceuticals, materials science, and other cutting-edge technologies.